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Compound of Interest

5-Amino-3,6-dimethylheptanoic
Compound Name: d
aci

Cat. No.: B13216423

Get Quote

Executive Summary & Chemical Characterization

This guide defines the standard operating procedure (SOP) for the containment and disposal of
5-Amino-3,6-dimethylheptanoic acid. As a specialized non-proteinogenic amino acid
intermediate—often employed in peptidomimetic drug discovery—this compound requires
specific handling to prevent environmental contamination and ensure regulatory compliance
(RCRA/EPA/REACH).

While often chemically stable, its zwitterionic nature and organic backbone dictate that it must
not be treated as general refuse or disposed of via sanitary sewer systems.

Chemical Identity & Properties
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Property Specification

Chemical Name 5-Amino-3,6-dimethylheptanoic acid

2059936-99-9 (Isomer dependent; verify specific

CAS Number
lot)
Molecular Formula
Molecular Weight 173.25 g/mol
Physical State Solid (Powder/Crystalline)
Solubility Moderate in water; Soluble in DMSO, Methanol

Amphoteric (Contains -COOH and
Acidity/Basicity
)

Hazard Identification & Safety Logic

Before initiating disposal, you must understand the "Why" behind the safety protocols. This
compound is generally classified as an Irritant, but its specific structural features dictate the
waste stream.

| Profile ( lassification)

Hazard Code Description Operational Implication

Double-gloving (Nitrile)

H315 Causes skin irritation _ _
required during transfer.
) o Safety goggles (ANSI Z87.1)
H319 Causes serious eye irritation )
are non-negotiable.
) o All solid handling must occur
H335 May cause respiratory irritation

inside a fume hood.

The "Why": Causality in Disposal Choice

e Bioaccumulation Potential: Unlike simple glycine or alanine, the heptanoic backbone with
dimethyl substitution increases lipophilicity (
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). This prevents rapid degradation in standard wastewater treatment, mandating incineration.

e Chemical Incompatibility: As an amino acid, it poses a risk of forming unstable N-nitroso
compounds if mixed inadvertently with nitrosating agents (e.g., nitrites) in acidic waste
streams. Strict segregation from oxidizing acids is required.

Disposal Decision Matrix (Workflow)

The following diagram illustrates the logical flow for categorizing waste containing 5-Amino-
3,6-dimethylheptanoic acid.
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Waste Generation
(5-Amino-3,6-dimethylheptanoic acid)

Determine Physical State

Dry Substance | Trace Residue Dissolved

. Contaminated Debris . . .
Pure Solid / Powder j (Gloves, Weigh Boats) Solution / Reaction Mixture

N/

Container: Wide-Mouth HDPE Jar
Label: 'Hazardous Waste - Solid Organic'

Identify Solvent Base

Halogenated Solvent Non-Halogenated Solvent
(DCM, Chloroform) (Methanol, DMSO, Water)

Stream A (Halogenated) Stream B (Non-Halogenated)

High-Temp Incineration
(Combustion Chamber with Scrubber)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-Amino-3,6-dimethylheptanoic acid waste streams
based on physical state and solvent composition.

Step-by-Step Disposal Protocols
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Scenario A: Disposal of Pure Solid (Expired or Excess)

Use this protocol for: Expired shelf stock, spilled powder, or excess weighing material.

o PPE Setup: Wear nitrile gloves (minimum 5 mil thickness), lab coat, and safety goggles. Use
a NIOSH N95 respirator if handling outside a fume hood.

» Container Selection: Use a Wide-Mouth HDPE (High-Density Polyethylene) jar. Glass is
acceptable but poses a breakage risk for solids.

e Transfer:

o Place the waste container inside a fume hood.

o Transfer the solid carefully to avoid dust generation.[1]

o Do not mix with oxidizers (e.g., permanganates, nitrates).[2]
» Labeling: Affix a hazardous waste tag.

o Chemical Name: "5-Amino-3,6-dimethylheptanoic acid"[3]

o Hazard Class: Irritant

o Constituents: 100% Organic Solid

» Final Disposal: Route to High-Temperature Incineration. This ensures complete thermal
decomposition of the amino-acid backbone into

, and

(scrubbed).

Scenario B: Disposal of Liquid Waste (HPLC/Reaction
Mixtures)

Use this protocol for: Mother liquors, HPLC effluent, or dissolved stocks.
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e Segregation Logic:
o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste carboy.

o If dissolved in Methanol/DMSO/Water: Dispose in Non-Halogenated Organic Waste
carboy.

o Crucial: Even if dissolved in water, do not pour down the drain. The organic load requires
chemical treatment.

e pH Check: Ensure the waste solution is between pH 4-10 before adding to a communal
carboy to prevent exothermic reactions with other wastes.

e Labeling: List all solvents and the estimated concentration of 5-Amino-3,6-
dimethylheptanoic acid (<1%, 5%, etc.).

E i0 C: Spill [ i |

Spill Type Protocol

1. Isolate the area. 2. Cover with wet paper

towels to prevent dust dispersion. 3. Scoop into

Dry Powder Spill ] ] )
a bag using a dustpan. 4. Wipe surface with
70% Ethanol.
1. Absorb with vermiculite or chem-pads. 2.
Liquid Spill Place soaked absorbents into a sealed bag. 3.

Treat as solid hazardous waste.

Regulatory & Compliance Framework

 RCRA (USA): While not explicitly P-listed or U-listed, this substance is classified as a
chemical intermediate. Under 40 CFR 261, it is the generator's responsibility to determine if
the waste exhibits hazardous characteristics. Best Practice: Treat as non-regulated
hazardous waste (NRHW) destined for incineration.

e European Waste Code (EWC): Assign code 16 05 06* (laboratory chemicals, consisting of or
containing hazardous substances, including mixtures of laboratory chemicals).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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